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Compound of Interest

Compound Name: 1,3-Bis(3-formylphenoxy)propane

CAS No.: 141032-56-6

Cat. No.: B127088

Get Quote

Executive Summary
1,3-Bis(3-formylphenoxy)propane (CAS 6283-97-2) is a specialized homobifunctional cross-

linking reagent used primarily in structural biology and therapeutic development. Its core utility

lies in its ability to bridge protein subunits via Schiff base formation with lysine residues (

-amino groups).

Unlike shorter cross-linkers, the propyl spacer in this molecule provides a specific span (~11-13

Å) that is critical for allosteric modification of hemoglobin (Hb), specifically targeting the

-cleft to stabilize specific quaternary states (R-state or T-state). This guide synthesizes safety
data, physicochemical properties, and validated protocols for its use in high-stakes research
environments.

Part 1: Chemical Identity & Physicochemical
Profile[1]
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This section establishes the baseline identity of the material. As a dialdehyde, the molecule is

susceptible to oxidation and requires strict environmental controls.

Table 1: Physicochemical Specifications
Property Specification Notes

Chemical Name
1,3-Bis(3-

formylphenoxy)propane
Meta-substituted isomer

CAS Number 6283-97-2

Molecular Formula

Molecular Weight 284.31 g/mol

Appearance
White to off-white crystalline

powder
May yellow upon oxidation

Melting Point 52°C – 56°C (Predicted)
Low-melting solid; avoid heat

during storage

Solubility
DMSO, DMF, Ethanol,

Chloroform

Insoluble in water/aqueous

buffers

Reactive Groups 2 x Aldehyde (-CHO)
Meta-position relative to ether

linkage

Storage Temp -20°C
Desiccated, under

Argon/Nitrogen

Part 2: Hazard Assessment & Toxicology (GHS)
While a specific regulatory SDS may not be universally available for this niche research

chemical, the functional groups (aromatic aldehydes) dictate the following hazard profile based

on Structure-Activity Relationship (SAR) analysis.

GHS Classification (Predicted)
Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Irritation: Category 2A (H319)
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Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Skin Sensitization: Category 1 (H317) - Aldehydes are known sensitizers.

Risk Assessment Visualization
The following diagram outlines the logic flow for handling risks associated with this compound.
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Nitrile Gloves + Sleeves
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Figure 1: Hazard mitigation logic flow linking exposure routes to specific engineering and PPE

controls.

Part 3: Strategic Handling & Storage Protocols
Moisture & Oxidation Control
The aldehyde groups are prone to auto-oxidation to carboxylic acids (1,3-bis(3-

carboxyphenoxy)propane) upon exposure to air, which renders the molecule inactive for Schiff

base formation.

Protocol: Always store the primary container under an inert atmosphere (Argon or Nitrogen).

Visual Check: If the white powder turns yellow or sticky, significant oxidation or hydrolysis

has occurred. Verify purity via TLC or NMR before use.

Solubilization Strategy
Since the compound is water-insoluble, it must be dissolved in an organic carrier before

introduction to aqueous biological systems.

Primary Solvent: Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).
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Concentration: Prepare a high-concentration stock (e.g., 100-200 mM) immediately prior to

use.

Aqueous Dilution: Add the organic stock dropwise to the protein solution while vortexing.

Ensure the final organic solvent concentration is <5% (v/v) to prevent protein denaturation.

Part 4: Application Workflow – Hemoglobin Cross-
linking
This protocol describes the modification of Hemoglobin (Hb) to stabilize the tetramer or alter

oxygen affinity. This is a reductive alkylation process.

Mechanism of Action
The dialdehyde reacts with the

-amino groups of Lysine-82 (

1 and

2 subunits) in the central cavity. The resulting reversible imine (Schiff base) is reduced to a
stable secondary amine using Sodium Cyanoborohydride (

).

Experimental Protocol
Reagents:

Purified Hemoglobin (

) in Bis-Tris buffer (50 mM, pH 7.2).

1,3-Bis(3-formylphenoxy)propane (Dissolved in DMSO).

Sodium Cyanoborohydride (

).

Quenching buffer (Glycine or Tris).
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Step-by-Step Procedure:

Deoxygenation (Critical for T-state):

If targeting the T-state (deoxy), purge the Hb solution with Nitrogen for 1 hour or add

sodium dithionite. If targeting R-state (oxy), perform under ambient air or Carbon

Monoxide (CO).

Reaction Initiation:

Add the cross-linker stock to the Hb solution.

Molar Ratio: 1.1 : 1 (Cross-linker : Hb tetramer). Note: Slight excess ensures bridging, but

too much leads to non-specific surface modification.

Incubate at 37°C for 1-2 hours.

Schiff Base Reduction:

Add

(20-fold molar excess relative to Hb).

Why NaCNBH3? It selectively reduces imines at pH 7 without reducing the aldehyde or

disulfide bonds, unlike

.

Incubate for 1 hour at room temperature.

Quenching & Purification:

Add 1M Glycine (pH 8.0) to quench unreacted aldehydes.

Dialyze extensively against PBS to remove reagents and organic solvents.

Reaction Pathway Diagram
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Reagents:
Dialdehyde + Hb (Lys-NH2)

Intermediate:
Bis-Imine (Schiff Base)

(Reversible)

- H2O

Reduction Step:
Add NaCNBH3

Final Product:
Cross-linked Hb

(Secondary Amine - Stable)

Hydride Transfer

Click to download full resolution via product page

Figure 2: Chemical pathway for reductive alkylation of proteins using 1,3-Bis(3-
formylphenoxy)propane.

Part 5: Emergency Response & Waste Management
Accidental Release (Spill)

Evacuate: Clear the immediate area of personnel.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. If powder is airborne, use a P95

respirator.

Neutralization:

Cover the spill with a solution of Sodium Bisulfite (

). This reacts with the aldehyde groups to form water-soluble bisulfite adducts, significantly
reducing volatility and reactivity.
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Cleanup: Absorb the neutralized liquid with vermiculite or sand. Place in a sealed container.

Disposal[3][4]
Do not flush down the drain.

Dissolve the material in a combustible solvent and burn in a chemical incinerator equipped

with an afterburner and scrubber.

Label waste as "Aldehyde-containing organic waste."
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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